Cas no 62989-33-7 ((6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one)

• Product Name: (6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one
• CAS No: 62989-33-7
• MF: C₉H₁₅N₅O₃
• MW: 241.247101068497
• MDL: MFCD00865336
• CID: 90209
• PubChem ID: 135398654
• Update Time: 2025-10-20

(6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one Chemical and Physical Properties

Names and Identifiers

• (6R)-5,6,7,8-tetrahydro-L-biopterin
• sapropterin
• (6R,S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN
• (6R)-5,6,7,8-Tetrahydrobiopterin
• (6R)-L-erythro-5,6,7,8-Tetrahydrobiopterin
• (6R)-L-erythro-Tetrahydrobiopterin
• (6R)-Tetrahydrobiopterin
• (6R,1'R,2'S)-6-(1',2'-dihydroxypropyl)-5,6,7,8-tetrahydrobiopterin
• (6R,S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN DIHYDROCHLORIDE
• 6b-5,6,7,8-Tetrahydro-L-biopterin
• 6R-tetahydrobiopterin
• 6R-Tetrahydro-L-biopterin
• Dapropterin
• R-THBP
• (6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one
• C00272
• Sapropterin [MI]
• Tetrahydrobiopterin [WHO-DD]
• Sapropterin [VANDF]
• tetrahydrobiopterin (THB)
• 5,6,7,8-Tetrahydro-2-amino-6-(1,2-dihydroxypropyl)-4(1H)-pteridinone
• (R)-2-amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(1H)-one
• 27070-47-9
• SAPROPTERIN [WHO-DD]
• Biopterin, 5,6,7,8-tetrahydro-
• (6R)-2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]-5,6,7,8-tetrahydro-1H-pteridin-4-one
• 2-Amino-6R-(1R,2S-dihydroxypropyl)-5,6,7,8-tetrahydro-4(1H)-pteridinone
• W-203341
• (6R)-5,6,7,8-Tetrahydro-L-biopterin 2HCl
• GTPL5276
• DAPROTERIN
• SMP1_000285
• 2-Amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydoro-4(1H)-5,6,7,8-Tetrahydro-2-amino-6-(1,2-dihydroxypropyl)-4(1H)-pteridinone
• BCP03735
• BDBM50373697
• SCHEMBL258544
• Sapropterinum (INN-Latin)
• DTXSID1041138
• 4(1H)-Pteridinone, 2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]-5,6,7,8-tetrahydro-, (6r)-
• EN300-262982
• 6R-5,6,7,8-Tetrahydrobiopterin
• CHEMBL1201774
• (-)-(6R)-2-Amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-4(3H)-pteridinone
• W-203533
• DB00360
• AKOS030231420
• Sapropterina
• Sapropterina [INN-Spanish]
• CHEBI:59560
• Sapropterinum [INN-Latin]
• 5,6,7,8-erythro-tetrahydrobiopterin
• A16AX07
• EX-A2877
• (6r)-erythro-5,6,7,8-tet-rahydrobiopterin
• (6R)-2-Amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(1H)-one
• Sapropterinum
• sapropterine
• C16118
• NS00010506
• (6R)-2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]-5,6,7,8-tetrahydro-3H-pteridin-4-one
• (1R,2S)-(2-Amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)-1,2-propandiol
• (6R)-2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]-5,6,7,8-tetrahydropteridin-4(3H)-one
• 5,6,7,8-tetra-H-biopterin
• 6R-L-5,6,7,8-Tetrahydrobiopterin
• 2-amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(3H)-one
• Sapropterin [EMA EPAR]
• tetra-H-biopterin
• 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-4(1H)-pteridinone
• 62989-33-7
• tetrahydrobiopterin
• 4(1H)-Pteridinone, (6R)-2-amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-
• CS-0014264
• tetra-hydro-biopterin
• 6R-BH4
• BCBcMAP01_000204
• tetrahydro-l-biopterin
• bmse000911
• THB
• BH4
• Sapropterin free base
• HY-A0124
• 2-Amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydoro-4(1H)-pteridinone
• (R)-2-Amino-6-((1R,2S)-1,2-dihydroxy-propyl)-5,6,7,8-tetrahydro-1H-pteridin-4-one
• Sapropterin (INN)
• (6R)-2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]-3,4,5,6,7,8-hexahydropteridin-4-one
• D08505
• EGX657432I
• L-erythro-2-Amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-4(3H)-pteridinon
• 69081654-1FB6-4B89-B9B9-823C9887EE36
• (6R)-2-Amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-4(1H)-pteridinone
• (6R)-2-amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(3H)-one
• (6R)-2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]-5,6,7,8-tetrahydropteridin-4(1H)-one
• UNII-EGX657432I
• 5,6,7,8-tetrahydrobiopterin
• Sapropterin [INN]
• L-erythro-tetrahydrobiopterin
• Sapropterina (INN-Spanish)
• NCGC00485328-01
• DA-67406
• BRD-K36859431-300-03-1
• BRD-K36859431-300-02-3

• MDL： MFCD00865336
• Inchi： 1S/C9H15N5O3/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7/h3-4,6,12,15-16H,2H2,1H3,(H4,10,11,13,14,17)/t3-,4+,6-/m0/s1
• InChI Key： FNKQXYHWGSIFBK-RPDRRWSUSA-N
• SMILES： O[C@@H]([C@H](C)O)[C@H]1CNC2=C(C(NC(N)=N2)=O)N1

Computed Properties

• Exact Mass: 241.11700
• Monoisotopic Mass: 241.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: -1.9
• Topological Polar Surface Area: 132A^2

Experimental Properties

• Density: 1.89±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 506.6ºC at 760 mmHg
• Flash Point: 260.2ºC
• Refractive Index: 1.822
• Solubility: Slightly soluble (7.2 g/l) (25 º C),
• PSA: 136.29000
• LogP: -0.84300
• pka: 5.05(at 25℃)

(6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one Security Information

• WGK Germany：3
• Hazard Category Code： 22
• RTECS：UO3516500
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Biopterins and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Biopterins and derivatives

Additional information on (6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one

Comprehensive Analysis of (6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one (CAS No. 62989-33-7)

The compound (6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one, identified by its CAS No. 62989-33-7, is a specialized pteridine derivative with significant potential in biochemical and pharmaceutical research. This molecule features a unique stereochemical configuration, highlighted by its (6R) and (1R,2S) substituents, which are critical for its biological activity. Researchers are increasingly interested in this compound due to its structural similarity to naturally occurring pteridines, which play essential roles in enzymatic cofactors and metabolic pathways.

In recent years, the demand for pteridine derivatives has surged, driven by their applications in drug discovery and nutraceutical development. The (6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one stands out for its potential as a modulator of cellular redox reactions, a topic gaining traction in anti-aging research and mitochondrial health. Studies suggest that pteridine-based compounds may influence oxidative stress pathways, making them relevant to neurodegenerative diseases and metabolic disorders.

The synthesis of CAS No. 62989-33-7 involves sophisticated stereoselective reactions, a hot topic in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalysts and solvent systems to optimize its production, aligning with global trends toward environmentally friendly manufacturing. This compound's chiral centers also make it a valuable candidate for asymmetric catalysis studies, a field frequently searched in academic and industrial databases.

From a pharmacokinetic perspective, the (6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one exhibits promising bioavailability due to its hydrophilic functional groups. This property is particularly appealing for drug formulation scientists addressing challenges like blood-brain barrier penetration—a frequently searched term in neuroscience and pharmacology forums. Its potential as a precursor for folate analogs further links it to personalized medicine and cancer therapeutics, areas with high public and scientific interest.

Analytical characterization of this compound typically employs HPLC-MS and NMR spectroscopy, techniques widely discussed in quality control circles. The rise of AI-assisted spectral analysis has further streamlined its identification, a trend reflected in recent scientific instrumentation searches. Additionally, its stability under varying pH conditions makes it a subject of excipient compatibility studies, crucial for formulation stability in the pharmaceutical industry.

In conclusion, (6R)-2-amino-6-(1R,2S)-1,2-dihydroxypropyl-3,4,5,6,7,8-hexahydropteridin-4-one represents a multifaceted compound bridging chemical biology and material science. Its CAS No. 62989-33-7 serves as a key identifier for researchers exploring its structure-activity relationships—a perennial topic in medicinal chemistry publications. As interest grows in precision therapeutics and sustainable chemistry, this pteridine derivative is poised to remain at the forefront of interdisciplinary research.